6-(5-Bromothiophen-2-yl)pyridazin-3-amine

• IUPAC Name: 6-(5-bromothiophen-2-yl)pyridazin-3-amine
• InChI: InChI=1S/C8H6BrN3S/c9-7-3-2-6(13-7)5-1-4-8(10)12-11-5/h1-4H,(H2,10,12)
• InChI Key: AFRBAPJZZUACDD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NN=C1C2=CC=C(S2)Br)N
• Molecular Formula: C8H6BrN3S
• Molecular Weight: 256.12 g/mol

Description

“6-(5-Bromothiophen-2-yl)pyridazin-3-amine” is a chemical compound with the molecular formula C8H6BrN3S. It has a molecular weight of 256.12. This compound is used for research purposes.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a pyridazin ring attached to a bromothiophen ring. The exact structure can be determined using techniques such as NMR, HPLC, LC-MS, and UPLC.

Physical And Chemical Properties Analysis

“this compound” is a solid at room temperature. Its exact boiling point is not specified. It should be stored in a cool place.

Scientific Research Applications

Synthesis and Characterization

• Chemical Synthesis and Structural Analysis : The reaction processes involving compounds similar to "6-(5-Bromothiophen-2-yl)pyridazin-3-amine" have led to the development of mononuclear ReI complexes, showcasing detailed structural characterizations. These studies offer insights into intramolecular hydrogen bonding and potential for developing new chemical entities with varied applications (Saldías et al., 2020).

• Divergent Synthesis of Substituted 2-Aminoimidazoles : Research into the synthesis of substituted 2-aminoimidazoles from 2-aminopyrimidines highlights the versatility of pyridazine and its derivatives in facilitating novel synthetic pathways. These methodologies could be pivotal for the synthesis of compounds with potential pharmaceutical applications (Ermolat'ev & Van der Eycken, 2008).

• Sequential Nucleophilic Substitution Reactions : The creation of polysubstituted pyridazinones through sequential nucleophilic substitution reactions demonstrates the compound's utility as a scaffold for the synthesis of polyfunctional systems. This approach is significant for drug discovery, indicating the potential for the development of new therapeutic agents (Pattison et al., 2009).

Applications in Medicinal Chemistry

• Analgesic Agents Design and Synthesis : A study focusing on the synthesis of 5-amino-3-aryl-1-(6'-chloropyridazin-3'-yl)pyrazoles and their derivatives explored their application as analgesic agents. This research underscores the potential medicinal chemistry applications of pyridazine derivatives in developing new analgesic compounds (Aggarwal et al., 2020).

• EGFR Inhibitors for Anticancer Therapy : Another noteworthy application is in the design and synthesis of quinazoline derivatives as EGFR inhibitors, aimed at targeted anticancer therapy. The synthesis process starts from a pyridazin-3-yl derivative, showcasing the utility of such compounds in the synthesis of targeted therapeutic agents with potential anticancer activity (Allam et al., 2020).

Safety and Hazards

This compound should be handled with care. It’s recommended to avoid breathing dust/fume/gas/mist/vapours/spray and to avoid getting it in eyes, on skin, or on clothing. It should be kept away from heat/sparks/open flames/hot surfaces.